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Compound of Interest

Compound Name: Ethanol, 2-(diallylamino)-

CAS No.: 17719-79-8

Cat. No.: B104756

Get Quote

An In-depth Technical Guide to 2-(diallylamino)ethanol: Synthesis, Properties, and Applications

Executive Summary
This technical guide provides a comprehensive overview of 2-(diallylamino)ethanol, a tertiary

amino alcohol with significant potential in materials science and as a versatile building block in

organic synthesis. The presence of two reactive allyl groups and a hydroxyl moiety makes it a

valuable precursor for developing functionalized polymers, cross-linked hydrogels, and novel

small molecules. This document details the chemical identity, physicochemical properties, a

representative synthetic protocol, and potential applications for this compound, with a focus on

its relevance to researchers and professionals in drug development and chemical synthesis.

Furthermore, it outlines essential safety and handling procedures to ensure its proper use in a

laboratory setting.

Chemical Identity and Structure
A thorough understanding of a molecule's identity and structure is foundational to its

application. This section delineates the nomenclature, molecular structure, and key

physicochemical properties of 2-(diallylamino)ethanol.
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IUPAC Nomenclature and Identifiers
The systematic name for this compound according to the International Union of Pure and

Applied Chemistry (IUPAC) is 2-[bis(prop-2-enyl)amino]ethanol[1]. It is also commonly known

by several synonyms and is assigned unique identifiers for database tracking.

Identifier Value Source

IUPAC Name
2-[bis(prop-2-

enyl)amino]ethanol
PubChem[1]

Common Synonyms

2-(Diallylamino)ethanol,

Diallylethanolamine, N,N-

Diallylaminoethanol

PubChem, NIST[1][2]

CAS Number 17719-79-8 Synblock, PubChem[1][3]

Molecular Formula C₈H₁₅NO Synblock, PubChem[1][3]

InChI

InChI=1S/C8H15NO/c1-3-5-

9(6-4-2)7-8-10/h3-4,10H,1-2,5-

8H2

PubChem[1]

SMILES C=CCN(CCO)CC=C PubChem[1]

Molecular Structure
2-(diallylamino)ethanol consists of a central nitrogen atom bonded to two allyl groups (prop-2-

enyl) and one ethanol group. The structure combines the nucleophilicity and basicity of a

tertiary amine with the reactivity of a primary alcohol and the potential for polymerization or

cross-linking through the terminal double bonds of the allyl groups.

Caption: 2D structure of 2-[bis(prop-2-enyl)amino]ethanol.

Physicochemical Properties
The physical and chemical properties of 2-(diallylamino)ethanol dictate its behavior in

reactions, its solubility, and appropriate handling procedures.
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Property Value Notes Source

Molecular Weight 141.21 g/mol
Synblock,

PubChem[1][3]

Appearance Colorless liquid
Expected for amino

alcohols of this size.
General knowledge

Boiling Point Data not specified

Expected to be higher

than related

diethylaminoethanol

(163 °C) due to higher

mass.

Comparison to

Density Data not specified

Likely slightly less

dense than water,

similar to related

amino alcohols.

Comparison to

Solubility

Soluble in water and

common organic

solvents

The hydroxyl group

confers aqueous

solubility, while the

allyl groups provide

organic character.

Inferred from structure

Storage
Store in a dry, sealed

place

Recommended to

prevent hydration and

oxidation.

Synblock[3]

Synthesis and Characterization
While 2-(diallylamino)ethanol is available from commercial suppliers, understanding its

synthesis is crucial for custom applications or when scaling up. A common and logical approach

involves the N-alkylation of a primary amino alcohol or the reaction of a secondary amine with

an epoxide.

Proposed Synthetic Pathway
A highly efficient method for synthesizing tertiary amino alcohols is the reaction of a secondary

amine with an epoxide. In this case, diallylamine serves as the nucleophile that attacks the
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electrophilic carbon of ethylene oxide in a ring-opening reaction. This reaction is typically base-

catalyzed to enhance the nucleophilicity of the amine.

Diallylamine

Nucleophilic Ring-Opening

Ethylene Oxide Base Catalyst (e.g., NaOH)

 catalysis

Aqueous Workup & Extraction

 Quench & Separate

Distillation Under Reduced Pressure

 Isolate Crude Product

2-(diallylamino)ethanol

 Final Pure Product

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-(diallylamino)ethanol.

Laboratory-Scale Synthesis Protocol
This protocol describes a representative procedure for the synthesis of 2-(diallylamino)ethanol.

Materials:

Diallylamine (1.0 eq)
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Ethylene oxide (1.1 eq, as a solution in a suitable solvent like THF or dioxane)

Sodium hydroxide (catalytic amount, e.g., 0.05 eq)

Methanol or Ethanol (as solvent)

Diethyl ether or Ethyl acetate (for extraction)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, reflux condenser, and a dropping funnel under an inert atmosphere (N₂ or Ar), add

diallylamine and the chosen solvent (e.g., methanol).

Rationale: An inert atmosphere prevents side reactions with atmospheric oxygen and

moisture. Methanol is a suitable polar protic solvent that can solvate the reactants.

Catalyst Addition: Add the catalytic amount of sodium hydroxide to the solution and stir until

dissolved.

Rationale: The base deprotonates a small fraction of the diallylamine, increasing its

nucleophilicity and accelerating the reaction rate.

Ethylene Oxide Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the

solution of ethylene oxide dropwise via the dropping funnel over 30-60 minutes.

Rationale: The reaction is exothermic. Slow, cooled addition is critical to control the

reaction temperature, preventing unwanted side reactions and ensuring safety, as

ethylene oxide is highly reactive and has a low boiling point.

Reaction Progression: After the addition is complete, allow the mixture to slowly warm to

room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Rationale: Extended stirring ensures the reaction goes to completion. Chromatographic

monitoring confirms the consumption of the starting material.

Workup and Extraction: Once the reaction is complete, neutralize the catalyst with a dilute

acid (e.g., 1 M HCl) and remove the bulk of the solvent under reduced pressure. Add

deionized water to the residue and extract the aqueous phase three times with diethyl ether

or ethyl acetate.

Rationale: Neutralization quenches the catalyst. Liquid-liquid extraction separates the

desired organic product from inorganic salts and water-soluble impurities.

Drying and Concentration: Combine the organic extracts, wash with brine, and dry over

anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate using a

rotary evaporator.

Rationale: The brine wash removes residual water from the organic phase. The drying

agent removes the final traces of water before solvent removal.

Purification: Purify the crude product by vacuum distillation.

Rationale: Amino alcohols often have high boiling points and may decompose at

atmospheric pressure. Vacuum distillation allows for purification at a lower temperature,

preserving the integrity of the molecule.

Characterization
The identity and purity of the synthesized 2-(diallylamino)ethanol should be confirmed using

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the

molecular structure by showing characteristic peaks for the allyl, ethyl, and hydroxyl protons

and carbons.

Infrared (IR) Spectroscopy: Will show a broad O-H stretch (around 3300 cm⁻¹), C-H

stretches (around 2800-3000 cm⁻¹), a C=C stretch (around 1640 cm⁻¹), and a C-O stretch

(around 1050 cm⁻¹).[2]

Mass Spectrometry (MS): Will confirm the molecular weight of 141.21 g/mol .[2]
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Applications in Research and Drug Development
The unique trifunctional nature of 2-(diallylamino)ethanol makes it a compelling molecule for

various applications, particularly in creating functional materials for biomedical use.

Precursor for Polymer Synthesis
The two terminal alkene functionalities of the allyl groups are amenable to polymerization. This

allows 2-(diallylamino)ethanol to be used as a monomer or a cross-linking agent in the

synthesis of functional polymers.

Hydrogel Formation: The diallyl groups can undergo free-radical polymerization to form

cross-linked polymer networks. The inclusion of the hydrophilic amino alcohol moiety can

create hydrogels. Such hydrogels, which are pH-responsive due to the tertiary amine, have

potential applications in controlled drug delivery systems.[4] The amine group will be

protonated at low pH, causing the hydrogel to swell and release a loaded therapeutic agent.

Functional Coatings: Polymers derived from this monomer can be used to create functional

coatings for medical devices or implants. The tertiary amine can be quaternized to impart

antimicrobial properties, while the hydroxyl group can be used for further surface

modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. Ethanol, 2-(di-2-propenylamino)- [webbook.nist.gov]
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4. researchgate.net [researchgate.net]
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104756/docs#2-diallylamino-ethanol-iupac-name-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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